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Compound of Interest

Compound Name: Sodium metaborate tetrahydrate

Cat. No.: B076319 Get Quote

Essential Safety and Handling Guide for Sodium
Metaborate Tetrahydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Sodium Metaborate Tetrahydrate in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure safe

and compliant laboratory practices.

Personal Protective Equipment (PPE)
When handling Sodium Metaborate Tetrahydrate, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Engineering Controls:

Ventilation: Use in a well-ventilated area. Facilities should be equipped with adequate

ventilation to keep airborne concentrations low.[1][2]

Eyewash and Safety Shower: An eyewash facility and a safety shower must be readily

accessible in the immediate work area.[1][3]

Eye and Face Protection:
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Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2] The suitability

and durability of the glove type depend on usage. For prolonged or frequently repeated

contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is

recommended. For brief contact, a glove with a protection class of 3 or higher (breakthrough

time >60 minutes) is recommended.[5]

Clothing: Wear appropriate protective clothing, such as a lab coat or long-sleeved clothing, to

prevent skin exposure.[1][3]

Respiratory Protection:

In situations where dust generation is unavoidable and exposure limits may be exceeded, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][4][6]

Follow OSHA respirator regulations found in 29 CFR 1910.134.[1]

Exposure Limits and Physical Properties
The following table summarizes key quantitative safety data and physical properties for

Sodium Metaborate Tetrahydrate.
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Parameter Value Reference

Occupational Exposure Limit

(OEL)

Rio Tinto recommends an

internal OEL of 1 mg B/m³.
[6]

ACGIH TLV (for Borate

Compounds, Inorganic)

TWA: 2 mg/m³ (Inhalable

fraction), STEL: 6 mg/m³

(Inhalable fraction)

[7]

Oral LD50 (Rat) 2330 mg/kg [1]

pH

10.6 (0.1% solution), 11.1

(1.0% solution), 11.5 (4.0%

solution)

[7]

Water Solubility
41.9% at 20°C, 109.8% at

100°C
[6]

Standard Operating Procedures
Handling:

Read and understand all safety precautions before handling.[8]

Avoid contact with eyes, skin, and clothing.[1][8]

Minimize dust generation and accumulation.[1]

Use only in a well-ventilated area or outdoors.[2][8]

Wash hands and any exposed skin thoroughly after handling.[1][9]

Do not eat, drink, or smoke in work areas.[2][6]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep the container tightly closed and in its original container.[1][2]
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Store away from incompatible substances such as strong acids and metals.[1][4][6]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, follow these steps to ensure a safe and

effective cleanup.

Evacuate: Evacuate unnecessary personnel from the area.[8]

Ventilate: Ensure the area is well-ventilated.[8]

Personal Protection: Use proper personal protective equipment as outlined in the PPE

section.[1][8]

Containment and Cleanup:

For minor spills, use dry clean-up procedures and avoid generating dust.[5]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[1][5]

Clean the spill area with water.[8]

Emergency Contact: For major spills, alert emergency responders and inform them of the

location and nature of the hazard.[5]

Disposal:

Dispose of waste material and contaminated packaging in accordance with local, state, and

federal regulations.[5][10]

Do not allow the chemical to enter drains or sewers.[8][10]

Surplus and non-recyclable solutions can be offered to a licensed disposal company.[11]
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Caption: Workflow for handling a Sodium metaborate tetrahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b076319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

